2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3-fluoro-5-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10FNO4/c1-20-14(19)10-4-9(5-11(15)6-10)12-7-8(13(17)18)2-3-16-12/h2-7H,1H3,(H,17,18)
• InChI Key: UTPLIUFAGDIPAY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=NC=CC(=C2)C(=O)O)F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID30688133
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261964-88-8

Description

2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid (2-FMCI) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of isonicotinic acid, an essential component of vitamin B3 and an important intermediate in the synthesis of many other compounds. 2-FMCI has a wide range of applications in pharmaceutical, biotechnological, and agricultural research. It is used as a building block in the synthesis of drugs, as a reagent in biochemical and physiological experiments, and as a substrate for enzyme reactions.

Scientific Research Applications

2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has a wide range of applications in scientific research. It is used as a building block in the synthesis of drugs, as a reagent in biochemical and physiological experiments, and as a substrate for enzyme reactions. It is also used as a precursor in the synthesis of other compounds, such as vitamin B3, and as a starting material for the synthesis of other compounds, such as 5-methoxycarbonylbenzene.

Mechanism of Action

2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% is an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of neurotransmitters in the brain, such as dopamine and serotonin. By inhibiting MAO, 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% increases the amount of these neurotransmitters in the brain, resulting in an increase in the activity of the nervous system.
Biochemical and Physiological Effects
2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have antidepressant, anxiolytic, and anticonvulsant effects. It has also been shown to have antioxidant and anti-inflammatory effects, as well as to reduce the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and its effects can be observed quickly. It is also relatively stable and can be stored for long periods of time. However, it is important to note that 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% has some limitations. It is a relatively weak inhibitor of MAO, and its effects are short-lived.

Future Directions

There are a number of potential future directions for research on 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%. These include further investigation of its antidepressant, anxiolytic, and anticonvulsant effects; further study of its antioxidant and anti-inflammatory effects; and investigation of its potential therapeutic uses. Additionally, further research could be conducted to explore the potential of 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% as a substrate for enzyme reactions, as well as to develop more effective and efficient synthesis methods. Finally, further investigation could be conducted to better understand the mechanism of action and biochemical and physiological effects of 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95%.

Synthesis Methods

2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% is synthesized from isonicotinic acid by a two-step process. The first step involves the reaction of isonicotinic acid with 3-fluoro-5-methoxybenzoyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces 2-(3-fluoro-5-methoxycarbonylphenyl)isonicotinic acid. The second step involves the reaction of the resulting 2-(3-Fluoro-5-methoxycarbonylphenyl)isonicotinic acid, 95% with a base, such as sodium hydroxide, potassium carbonate, or sodium bicarbonate, to produce the desired product.